Cas no 13664-05-6 (Propanamide, N-phenyl-3-(phenylamino)-3-thioxo-)

• Product Name: Propanamide, N-phenyl-3-(phenylamino)-3-thioxo-
• CAS No: 13664-05-6
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 1242019
• PubChem ID: 2771545
• Update Time: 2025-06-11

Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-phenyl-3-(phenylamino)-3-thioxo-
• CS-0260612
• AKOS015959304
• SCHEMBL3071119
• EN300-7548999
• N-Phenyl-3-(phenylamino)-3-thioxopropanamide
• 3-anilino-N-phenyl-3-sulfanylidenepropanamide
• 13664-05-6
• n-Phenyl-2-(phenylcarbamothioyl)acetamide

• Inchi： 1S/C15H14N2OS/c18-14(16-12-7-3-1-4-8-12)11-15(19)17-13-9-5-2-6-10-13/h1-10H,11H2,(H,16,18)(H,17,19)
• InChI Key： GHKCCINELGKJJE-UHFFFAOYSA-N
• SMILES： S=C(CC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.08282
• Monoisotopic Mass: 270.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13

Additional information on Propanamide, N-phenyl-3-(phenylamino)-3-thioxo-

Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- (CAS No. 13664-05-6): A Comprehensive Overview

Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- (CAS No. 13664-05-6) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-Phenyl-N'-(phenylthio)propanamide, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular formula of Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- is C₁₅H₁₅N₃S, and its molecular weight is approximately 277.36 g/mol. The compound features a thioxo group (C=S) and two phenyl rings, which contribute to its stability and reactivity. These structural elements make it an interesting subject for both academic research and industrial applications.

In terms of synthesis, Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- can be prepared through various methods. One common approach involves the reaction of phenylisothiocyanate with N-phenylpropanamide in the presence of a suitable catalyst. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent studies have also explored alternative synthetic routes that aim to reduce environmental impact and improve cost-effectiveness.

The biological activity of Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- has been a focus of numerous research efforts. Studies have shown that this compound exhibits potential anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that N-Phenyl-N'-(phenylthio)propanamide can inhibit the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. This finding opens up new avenues for the development of novel therapeutic agents targeting cancer.

Beyond cancer research, Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- has also shown promise in the treatment of inflammatory diseases. A 2021 study in the European Journal of Pharmacology reported that this compound can effectively reduce inflammation in animal models by modulating key signaling pathways involved in the inflammatory response. These results suggest that N-Phenyl-N'-(phenylthio)propanamide could be a valuable lead compound for developing anti-inflammatory drugs.

In addition to its biological activities, Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- has been investigated for its potential as a building block in organic synthesis. Its unique functional groups make it a useful intermediate for constructing more complex molecules with diverse applications. For example, researchers have utilized this compound to synthesize novel polymers with enhanced mechanical properties and improved biocompatibility.

The safety profile of Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- is an important consideration for its practical use. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory and industrial settings.

In conclusion, Propanamide, N-phenyl-3-(phenylamino)-3-thioxo- (CAS No. 13664-05-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structural features and promising biological activities make it an exciting area of ongoing research. As new synthetic methods and biological studies continue to emerge, the potential uses of this compound are likely to expand further.